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Compound of Interest

Compound Name: 2-Mercaptopinane

Cat. No.: B1614835 Get Quote

A Technical Guide to the Physical Properties of
2-Mercaptopinane
This technical guide provides a concise overview of the known physical properties of 2-
Mercaptopinane, with a focus on its boiling point and density. The information is intended for

researchers, scientists, and professionals in the field of drug development and chemical

synthesis.

Physical Properties of 2-Mercaptopinane and Its
Isomers
2-Mercaptopinane, also known by synonyms such as Pinanyl mercaptan and 2-Pinanethiol, is

a sulfur-containing bicyclic monoterpene. It exists as a mixture of isomers, primarily 2-, 3-, and

10-mercaptopinane, which can influence its physical characteristics. The compound is typically

a colorless to pale yellow liquid.

Below is a summary of the reported physical properties for 2-Mercaptopinane and its related

isomers. It is important to note that values can vary depending on the specific isomeric

composition of the sample.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1614835?utm_src=pdf-interest
https://www.benchchem.com/product/b1614835?utm_src=pdf-body
https://www.benchchem.com/product/b1614835?utm_src=pdf-body
https://www.benchchem.com/product/b1614835?utm_src=pdf-body
https://www.benchchem.com/product/b1614835?utm_src=pdf-body
https://www.benchchem.com/product/b1614835?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1614835?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Conditions Isomer

Boiling Point 207.7 °C at 760 mmHg 2-Mercaptopinane[1]

142 °C at 20 mmHg Pinanyl mercaptan[2]

258-259 °C at 760 mmHg

2,3 or 10-

Mercaptopinane

mixture[3]

212-213 °C at 760 mmHg
3-Mercaptopinane[4]

[5]

Density 0.98 g/cm³ Not specified 2-Mercaptopinane[1]

0.98 g/mL at 25 °C Pinanyl mercaptan[2]

Specific Gravity 0.980 - 0.988 at 25 °C

2,3 or 10-

Mercaptopinane

mixture[3]

Vapor Pressure 0.32 mmHg at 25°C 2-Mercaptopinane[1]

Flash Point 69.9 °C 2-Mercaptopinane[1]

208 °F (97.78 °C) TCC

2,3 or 10-

Mercaptopinane

mixture[3]

Refractive Index 1.5 (lit.) at 20°C/D 2-Mercaptopinane[1]

1.511 - 1.517 at 20°C

2,3 or 10-

Mercaptopinane

mixture[3]

Experimental Protocols
While specific experimental protocols for the determination of the physical properties of 2-
Mercaptopinane cited above are not detailed in the available literature, standard laboratory

procedures are employed for these measurements. Below is a generalized workflow for

determining the boiling point and density of a liquid chemical compound such as 2-
Mercaptopinane.
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The following diagram illustrates a standard experimental workflow for measuring the boiling

point and density of a liquid sample.

Sample Preparation

Boiling Point Determination (Distillation Method) Density Determination (Pycnometer Method)

Obtain pure liquid sample
of 2-Mercaptopinane

Set up distillation apparatus Weigh empty pycnometer

Gently heat the sample

Record temperature at which
 a steady stream of distillate is observed

Correct for atmospheric pressure

FinalBP

Final Boiling Point

Fill pycnometer with sample
at a specific temperature (e.g., 25°C)

Weigh the filled pycnometer

Calculate density (mass/volume)

FinalDensity

Final Density

Click to download full resolution via product page

Caption: Generalized workflow for determining the boiling point and density of a liquid.

This guide provides the fundamental physical data for 2-Mercaptopinane available from public

sources. For drug development and research applications requiring a high degree of precision,
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it is recommended that these properties be determined empirically for the specific batch of the

chemical being used, as isomeric purity can significantly affect the results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1614835?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

